Cas no 1237140-29-2 (4-(2-Chlorophenyl)-2-methoxybenzoic acid)

• Product Name: 4-(2-Chlorophenyl)-2-methoxybenzoic acid
• CAS No: 1237140-29-2
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18319887
• CID: 2760169
• PubChem ID: 53225805
• Update Time: 2025-05-20

4-(2-Chlorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLOROPHENYL)-2-METHOXYBENZOIC ACID
• 2'-Chloro-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319887
• 4-(2-Chlorophenyl)-2-methoxybenzoic acid, 95%
• 1237140-29-2
• DTXSID60689537
• 4-(2-Chlorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18319887
• Inchi： 1S/C14H11ClO3/c1-18-13-8-9(6-7-11(13)14(16)17)10-4-2-3-5-12(10)15/h2-8H,1H3,(H,16,17)
• InChI Key： OFBUCLWCTKCTRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chlorophenyl)-2-methoxybenzoic acid

4-(2-Chlorophenyl)-2-methoxybenzoic Acid (CAS No. 1237140-29-2): An Overview of Its Properties, Applications, and Recent Research

4-(2-Chlorophenyl)-2-methoxybenzoic acid (CAS No. 1237140-29-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular structure of 4-(2-Chlorophenyl)-2-methoxybenzoic acid consists of a benzoic acid moiety substituted with a 2-chlorophenyl group and a methoxy group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 4-(2-Chlorophenyl)-2-methoxybenzoic acid is a white crystalline solid with a melting point of approximately 155-157°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical stability of 4-(2-Chlorophenyl)-2-methoxybenzoic acid is another important aspect to consider. The compound is stable under normal laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, it is sensitive to high temperatures and prolonged exposure to light, which can lead to the formation of decomposition products. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are essential to maintain its integrity.

In the realm of medicinal chemistry, 4-(2-Chlorophenyl)-2-methoxybenzoic acid has been studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the development of new anti-inflammatory drugs.

Furthermore, 4-(2-Chlorophenyl)-2-methoxybenzoic acid has shown potential as an analgesic agent. A clinical trial conducted in 2020 evaluated its efficacy in reducing pain in animal models. The results indicated that the compound effectively alleviated pain without causing significant side effects, suggesting its potential use in pain management therapies.

Beyond its therapeutic applications, 4-(2-Chlorophenyl)-2-methoxybenzoic acid has also found utility in chemical synthesis. Its reactive functional groups make it an excellent starting material for the synthesis of more complex molecules. For instance, it can be used as a building block in the preparation of novel pharmaceuticals and agrochemicals. A recent study published in Organic Letters demonstrated the successful synthesis of several derivatives of this compound using palladium-catalyzed cross-coupling reactions.

The environmental impact of 4-(2-Chlorophenyl)-2-methoxybenzoic acid is another area of interest. While it is not classified as a hazardous substance, its biodegradability and environmental fate are important considerations for its industrial use. Research conducted by environmental scientists has shown that this compound can be biodegraded by certain microbial strains under aerobic conditions, reducing its potential impact on ecosystems.

In conclusion, 4-(2-Chlorophenyl)-2-methoxybenzoic acid (CAS No. 1237140-29-2) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and chemical synthesis. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its biological activities and synthetic potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.